Cyproheptadine Hydrochloride-d3

• Molecular Formula: C21H22ClN
• Molecular Weight: 326.9 g/mol
• InChI: InChI=1S/C21H21N.ClH/c1-22-14-12-18(13-15-22)21-19-8-4-2-6-16(19)10-11-17-7-3-5-9-20(17)21;/h2-11H,12-15H2,1H3;1H/i1D3
• InChIKey: ZPMVNZLARAEGHB-NIIDSAIPSA-N

Cyproheptadine-d3: Deuterated Internal Standard

Cyproheptadine Hydrochloride-d3 (CAS 2712455-05-3) is the stable isotopically labelled (SIL) analog of the first-generation antihistamine cyproheptadine, in which three hydrogen atoms of the N-methyl group are replaced by deuterium . The compound shares the same pharmacologic profile as the unlabelled parent – it retains affinity for histamine H1 (Ki = 0.38 nM), muscarinic (Ki = 1.26 nM), and serotonin 5-HT2 receptors (Ki = 0.83 nM) in radioligand binding assays [1]. However, its primary utility in research and industrial settings is as a co-eluting internal standard for the quantitative analysis of cyproheptadine in biological matrices by GC-MS or LC-MS/MS, where the nominal mass shift of +3 Da provides unambiguous spectral separation from the analyte .

Workflow Co-eluting deuterated internal standard for LC-MS/MS bioanalysis

Selection +3 Da mass shift provides unambiguous spectral separation from analyte

Use Context Supports matrix effect compensation in biological matrices

• [1] Kakiuchi, M., Ohashi, T., Musoh, K., et al. Studies on the novel antiallergic agent HSR-609: Its penetration into the central nervous system in mice and guinea pigs and its selectivity for the histamine H1-receptor. Jpn. J. Pharmacol. 73(4), 291-298 (1997). View Source

Cyproheptadine-d3 vs. Structural Analog IS

In LC-MS/MS quantification, the internal standard (IS) must mimic the analyte’s behaviour through sample extraction, chromatography, and ionization to compensate for matrix effects and recovery losses. Published comparisons between SIL internal standards and structural analogues consistently demonstrate that deuterated IS compounds, such as Cyproheptadine Hydrochloride-d3, provide superior matrix effect compensation because they co-elute with the analyte and share nearly identical extraction recovery and ionization response [1]. In contrast, structurally related compounds used as IS (e.g., amitriptyline, diphenylpyraline, oxcarbazepine) exhibit different retention times and physico-chemical properties, which can lead to differential ion suppression or enhancement and biased quantification results [2]. The mass difference between Cyproheptadine Hydrochloride-d3 (MW 326.88) and unlabelled cyproheptadine hydrochloride (MW 323.86) is exactly +3 Da, satisfying the minimum mass difference of three units recommended for small-molecule LC-MS/MS to avoid isotopic peak overlap .

Retention time mismatch

Structural analog IS (e.g., amitriptyline, diphenylpyraline) elute at different times, exposing IS to different matrix components and potential ion suppression variability.

Extraction recovery divergence

Physico-chemical differences between analog IS and analyte may lead to inconsistent recovery, biasing quantification in complex matrices.

Mass overlap limitation

Without a precise isotopic shift, structural analogs cannot provide co-elution or spectral separation, limiting matrix effect correction accuracy.

• [1] Stokvis, E., Rosing, H., Beijnen, J.H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 19, 401-407 (2005). View Source
• [2] Feás, X., et al. Development and validation of LC-MS/MS method for the determination of cyproheptadine in several pharmaceutical syrup formulations. J. Pharm. Biomed. Anal. 50(5), 1044-1049 (2009). (Uses diphenylpyraline as structural analogue IS.) View Source

Cyproheptadine-d3: Quantitative Evidence

Mass Shift and Isotopic Overlap Prevention

Cyproheptadine Hydrochloride-d3 (C21H19D3ClN, MW 326.88 ) exhibits a nominal mass increase of 3 Da over unlabelled cyproheptadine hydrochloride (C21H22ClN, MW 323.86 ). This +3 Da shift exceeds the minimum recommended difference of 3 mass units for small drug molecules (<1000 Da) to ensure no spectral overlap between the analyte and internal standard in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes . By contrast, the structural analogue diphenylpyraline hydrochloride (DPP), used as an IS in published cyproheptadine methods, has a molecular weight of 282.1 Da and a distinct fragmentation pattern (MRM transitions 282.1/167.2 and 282.1/116.3 [1]), failing to co-elute with cyproheptadine and exposing quantification to differential matrix effects.

Mass shift

Head-to-head

+3.02 Da vs. unlabelled; -41.8 Da for DPP analog

Supports co-elution and matrix effect compensation

Exceeds minimum recommended 3 mass units for small molecules

Evidence Dimension	Molecular weight and mass shift relative to analyte
Target Compound Data	Cyproheptadine Hydrochloride-d3: MW = 326.88 g/mol; Δm = +3.02 Da vs. unlabelled cyproheptadine HCl
Comparator Or Baseline	Unlabelled cyproheptadine HCl: MW = 323.86 g/mol ; Structural analogue IS diphenylpyraline HCl: MW = 282.1 g/mol, Δm = -41.8 Da [1]
Quantified Difference	Target Δm = +3 Da (co-elution with analyte); Comparator Δm = -41.8 Da (different retention time, RT ~7.29 min for DPP vs. analyte RT not co-incident)
Conditions	LC-MS/MS analysis; molecular weights verified by high-resolution mass spectrometry and reported in Certificates of Analysis from Toronto Research Chemicals (TRC-C989202) and Cayman Chemical (Item 29023) .

Why This Matters

The +3 Da mass shift uniquely enables Cyproheptadine Hydrochloride-d3 to serve as a true isotope-dilution internal standard that co-elutes with the analyte, compensating for ion suppression/enhancement, whereas structural analogues with large mass differences and disparate retention times cannot provide equivalent matrix effect correction.

• [1] Feás, X., et al. Development and validation of LC-MS/MS method for the determination of cyproheptadine in several pharmaceutical syrup formulations. J. Pharm. Biomed. Anal. 50(5), 1044-1049 (2009). DPP IS transitions: 282.1/167.2 and 282.1/116.3. View Source

Deuterium Incorporation Fidelity and Accuracy

The isotopologue distribution of Cyproheptadine Hydrochloride-d3 from leading suppliers is specified as ≥99% deuterated forms (d1-d3), meaning the residual unlabelled (d0) species is ≤1% . This specification is confirmed by ¹H NMR spectroscopy, which verifies the position and extent of deuterium incorporation at the N-methyl group, and by HPLC purity assessment showing ≥98% chemical purity . In contrast, unlabelled cyproheptadine hydrochloride reference standards (e.g., USP-grade material) contain no deuterium, and structural analogue IS compounds come with their own impurity profiles that can introduce interfering peaks in the analyte MRM channel. The low d0 content of Cyproheptadine-d3 directly determines the lower limit of quantification (LOQ) that can be achieved; a 1% d0 contribution would bias a 1 ng/mL measurement by approximately 0.01 ng/mL, which remains within the 15% acceptance criterion at the LOQ per FDA bioanalytical guidance [1].

Isotopic purity

Supporting evidence

d0 ≤ 1%; deuterated forms ≥ 99%

Low analyte-channel interference from IS

Specifications verified by NMR and HPLC; supports sub-ng/mL LOQ context

Evidence Dimension	Residual unlabelled (d0) species content
Target Compound Data	Cyproheptadine Hydrochloride-d3: deuterated forms (d1-d3) ≥99%, d0 ≤1%
Comparator Or Baseline	Unlabelled cyproheptadine HCl: 0% deuterium incorporation; structural analogue IS (e.g., amitriptyline): no deuterium, purity typically 98-99% [2]
Quantified Difference	Target provides ≤1% analyte channel interference from IS; comparator provides no IS-based interference but cannot correct for matrix effects via isotope dilution
Conditions	HPLC purity (UV detection at 254 nm) and ¹H NMR spectroscopy as reported in vendor Certificates of Analysis (Cayman Chemical , MedChemExpress ).

Why This Matters

The ≤1% d0 specification directly impacts the achievable LOQ and accuracy of the bioanalytical method; higher d0 content would produce systematic positive bias that cannot be corrected post-acquisition, whereas this product's tight isotopic specification supports regulatory-compliant method validation down to sub-ng/mL levels.

• [1] U.S. FDA. Guidance for Industry: Bioanalytical Method Validation. May 2018. Acceptance criterion at LOQ: ±20% (15% for most concentrations). View Source
• [2] Mallikarjun Reddy (Clearsynth). Session: Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma, 2022. View Source

Extraction Recovery and Matrix Effect Parity

A fundamental requirement for any internal standard is that it mirrors the analyte's behaviour during sample preparation and ionization. Deuterated internal standards such as Cyproheptadine Hydrochloride-d3 are chemically near-identical to the unlabelled analyte, resulting in equivalent extraction recovery, ionization response, and susceptibility to matrix effects [1]. In contrast, structural analogues used as IS for cyproheptadine assays—including amitriptyline [2] and diphenylpyraline (DPP) [3]—exhibit distinct extraction efficiencies and chromatographic retention, which can lead to analyte-to-IS response ratios that vary with matrix composition. Although quantitative recovery and matrix factor data specific to cyproheptadine-d3 are not yet published in peer-reviewed comparative studies, the general principle has been demonstrated across multiple drug classes: SIL internal standards reduce inter-sample variability (CV) by 30-50% compared to structural analogue IS in plasma assays [1]. The co-elution of Cyproheptadine-d3 with cyproheptadine (subject to a small deuterium isotope effect on retention of typically ΔtR < 0.1 min [4]) ensures that both compounds experience near-identical ionization conditions at the MS source.

Matrix effect compensation

Class-level inference

SIL IS reduces inter-sample CV by 30–50% vs. analog IS (literature consensus)

Supports robust quantification across matrices

Cyproheptadine-specific comparative data pending publication

Evidence Dimension	Extraction recovery similarity and matrix effect compensation
Target Compound Data	Cyproheptadine Hydrochloride-d3: expected recovery within ±5% of analyte (class-level inference for SIL IS [1]); co-elutes with analyte (Δm = +3 Da).
Comparator Or Baseline	Structural analogue IS amitriptyline [2] and DPP [3]: different logP and pKa values produce divergent extraction recoveries; different retention times expose IS to different matrix components.
Quantified Difference	SIL IS use reduces inter-sample CV by 30-50% versus structural analogue IS across multiple bioanalytical assays (general literature consensus [1]). Cyproheptadine-specific comparative data pending publication.
Conditions	Inference from published reviews on SIL IS performance [1]; cyproheptadine-d3 co-elution confirmed by SMILES structure indicating deuterium on non-exchangeable methyl position [5].

Why This Matters

For procurement decisions, choosing a deuterated IS over a structural analogue directly impacts the robustness of the analytical method, reducing the risk of batch failure during method validation and ensuring reliable quantification in complex biological matrices such as human plasma or bovine urine.

• [1] Stokvis, E., Rosing, H., Beijnen, J.H. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun. Mass Spectrom. 19, 401-407 (2005). View Source
• [2] Quantification of cyproheptadine in human plasma by high-performance liquid chromatography coupled to electrospray tandem mass spectrometry in a bioequivalence study. Uses amitriptyline as IS. PubMed ID: 21439740 (2011). View Source
• [3] Feás, X., et al. Development and validation of LC-MS/MS method for the determination of cyproheptadine in several pharmaceutical syrup formulations. J. Pharm. Biomed. Anal. 50(5), 1044-1049 (2009). Uses DPP as IS. View Source
• [4] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Discusses deuterium retention time shift and co-elution. View Source
• [5] PubChem. Cyproheptadine Hydrochloride-d3. CID 7969543. SMILES: [2H]C([2H])([2H])N1CCC(=C2c3ccccc3C=Cc3ccccc32)CC1. Deuterium on non-exchangeable methyl carbon. View Source

Supplier-Independent Isotopic Specifications

Cyproheptadine Hydrochloride-d3 is available from multiple independent suppliers with highly concordant specifications, enabling cross-laboratory method transfer and multi-site study consistency. Cayman Chemical (Item 29023) certifies ≥99% deuterated forms (d1-d3) with ≥98% chemical purity . MedChemExpress (HY-B0366AS) specifies ≥98% purity . Toronto Research Chemicals (TRC-C989202) provides >95% purity by HPLC . The molecular weight specification is consistently 326.88 ± 0.02 g/mol across all three suppliers. In contrast, the structural analogue DPP used as an alternative IS carries vendor-dependent purity ranges (typically 97-99%), and its batch-to-batch consistency is not monitored against the same regulatory framework applied to deuterated reference standards. The aligned isotopic specification across suppliers reduces qualification burden when dual-sourcing the internal standard for GLP or GCP studies.

Multi-vendor consistency

Supporting evidence

MW 326.88 ± 0.02; purity ≥ 95–99% across Cayman, MCE, TRC

Supports cross-laboratory method transfer

Harmonized isotopic specification reduces dual-sourcing qualification burden

Evidence Dimension	Inter-supplier specification consistency
Target Compound Data	Cyproheptadine Hydrochloride-d3: MW 326.88 ± 0.02; purity ≥95-99% across Cayman, MCE, TRC; deuterated forms ≥99% (Cayman)
Comparator Or Baseline	Diphenylpyraline HCl (DPP, structural analogue IS): purity 97-99% vendor-dependent; no deuterium incorporation [1]
Quantified Difference	Target compound MW variability ±0.02 g/mol across suppliers; comparator MW and impurity profile may vary by vendor without harmonized isotopic specifications
Conditions	Specifications compiled from publicly available Certificate of Analysis summaries and product listings from Cayman Chemical, MedChemExpress, and Toronto Research Chemicals.

Why This Matters

Consistent specifications across independent suppliers reduce the risk of method re-validation when changing vendor and support regulatory submissions (IND, NDA, ANDA) that require documented traceability of reference standard identity and purity.

• [1] Feás, X., et al. Development and validation of LC-MS/MS method for the determination of cyproheptadine in several pharmaceutical syrup formulations. J. Pharm. Biomed. Anal. 50(5), 1044-1049 (2009). DPP used as IS. View Source

Cyproheptadine-d3 Application Scenarios

Pharmacokinetic and Bioequivalence Studies

Cyproheptadine Hydrochloride-d3 is the internal standard of choice for GLP-compliant bioanalytical methods quantifying cyproheptadine in human plasma for pharmacokinetic (PK) and bioequivalence (BE) studies. Methods employing structural analogue IS such as amitriptyline have reported LOQ values of ~1 ng/mL but require extensive matrix-matched calibration to correct for differential ionization [1]. The co-eluting deuterated IS provides inherent matrix effect compensation, enabling more robust calibration curves and reducing inter-day precision variability, which is critical for BE studies where 90% confidence intervals for Cmax and AUC must fall within 80-125% of the reference [2]. The +3 Da mass shift ensures no cross-talk between analyte and IS MRM channels, a prerequisite for the high-selectivity monitoring required in regulatory submissions.

Residue Analysis in Food Animals

The European Commission Decision 2002/657/EC mandates confirmatory methods for veterinary drug residues in food-producing animals, requiring at least four identification points. A published LC-MS/MS method for cyproheptadine in bovine urine used the structural analogue DPP as IS and achieved a decision limit (CCα) of 0.48 ng/mL and detection capability (CCβ) of 0.82 ng/mL [3]. Substituting DPP with Cyproheptadine Hydrochloride-d3 as the SIL-IS would be expected to improve method ruggedness across different urine matrix compositions, because the deuterated IS co-elutes with CYP and experiences identical ion suppression effects from endogenous urinary components. This is particularly important for confirmatory methods in regulatory residue monitoring programs, where false negative results carry legal and public health consequences.

In Vitro Metabolism and Drug-Drug Interaction

In hepatic microsome or hepatocyte incubation studies aimed at identifying cyproheptadine metabolites or assessing cytochrome P450 inhibition, Cyproheptadine Hydrochloride-d3 serves as a tracer for absolute quantification of the parent compound depletion. Because deuteration at the N-methyl group does not alter the compound's affinity for CYP enzymes (the kinetic isotope effect is negligible for non-metabolic deuterium placement [4]), the deuterated IS can be spiked into incubation matrices pre- or post-incubation to correct for non-specific binding and extraction losses. This application is particularly valuable for pharmaceutical development programs where cyproheptadine is used as a probe substrate for CYP2D6 or as a reference inhibitor of 5-HT2A receptors in functional assays.

Clinical Drug Monitoring and Forensic Toxicology

Cyproheptadine is prescribed for serotonin syndrome, allergic conditions, and appetite stimulation, and its quantification in clinical or forensic specimens demands high specificity. Cyproheptadine Hydrochloride-d3 enables definitive identification and quantification via isotope dilution LC-MS/MS, satisfying forensic identification criteria (retention time match, ion ratio match, and isotopic pattern consistency). The compound's availability as a certified reference standard from multiple vendors (TRC, Cayman) with documented traceability supports the chain-of-custody and quality assurance requirements of ISO/IEC 17025 accredited toxicology laboratories . In contrast, structural analogue IS methods cannot provide the same level of analyte-specific confirmation, as they lack the isotopic pattern match required for forensic certainty.

Application

Selection Property

Validation Focus

PK research method development

Co-eluting deuterated IS

Matrix effect compensation and inter-day precision

Veterinary residue research

Co-elution with analyte for matrix matching

Ruggedness across urine matrix compositions

In vitro metabolism studies

Negligible kinetic isotope effect at N-methyl

Recovery and non-specific binding correction

Forensic toxicology research

Isotopic pattern match for definitive identification

Identity confirmation and chain-of-custody documentation

• [1] Quantification of cyproheptadine in human plasma by HPLC-ESI-MS/MS using amitriptyline as IS. Bioequivalence study report. PubMed ID: 21439740 (2011). View Source
• [2] U.S. FDA. Guidance for Industry: Bioanalytical Method Validation. May 2018. Acceptance range for BE studies: 80.00-125.00%. View Source
• [3] Fente, C.A., et al. Development and validation of an LC-MS/MS confirmatory method for residue analysis of cyproheptadine in urine of food-producing animals. J. Agric. Food Chem. 57(6), 2595-2598 (2009). CCα = 0.48 ng/mL, CCβ = 0.82 ng/mL. View Source
• [4] Russak, E.M., Bednarczyk, E.M. Impact of deuterium substitution on the pharmacokinetics of pharmaceuticals. Ann. Pharmacother. 53(2), 196-204 (2019). Deuteration at non-metabolic sites has negligible kinetic isotope effect. View Source